2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H9ClFNO3/c15-12-4-1-7(5-11(12)13(17)18)10-6-8(16)2-3-9(10)14(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key: CQILBSMIMPDJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)C(=O)O)C(=O)N)Cl
• Molecular Formula: C14H9ClFNO3
• DSSTOX Substance ID: DTXSID70691585
• Molecular Weight: 293.68 g/mol
• CAS RN: 1261898-61-6

Description

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) is a compound derived from benzoic acid and is commonly used in scientific research. Its chemical formula is C9H6ClFNO3 and it is a white crystalline solid. It is soluble in water, ethanol, and acetic acid. This compound has a wide range of potential applications in the laboratory and scientific research, including synthesis and analysis of proteins, nucleic acids, and other organic molecules.

Scientific Research Applications

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) can be used in a variety of scientific research applications. It can be used as a reagent for the synthesis of peptides and other organic compounds. It can also be used as a catalyst for the synthesis of novel compounds and for the analysis of proteins and nucleic acids. Additionally, it can be used in the synthesis of fluorescent compounds for use in fluorescence microscopy.

Mechanism of Action

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) acts as an acid-base catalyst in the synthesis of peptides and other organic compounds. It is able to react with amines to form amides, which can then be used in the synthesis of peptides. Additionally, it can react with carboxylic acids to form esters, which can be used in the synthesis of other organic compounds.
Biochemical and Physiological Effects
2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) has not been studied in detail for its biochemical and physiological effects. However, due to its low toxicity and lack of known adverse effects, it is considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) has several advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized in the laboratory. Additionally, it is a strong acid-base catalyst, making it ideal for use in the synthesis of peptides and other organic compounds. However, it can be difficult to separate from other by-products, and is not suitable for use in biological systems due to its low solubility in water.

Future Directions

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) has potential applications in a wide range of scientific research areas. Future research could focus on developing new synthesis methods for the compound, as well as exploring its potential applications in biochemistry, molecular biology, and drug design. Additionally, further research could be conducted to investigate its biochemical and physiological effects, and to develop new methods for its use in biological systems. Finally, further studies could be undertaken to develop new fluorescent compounds for use in fluorescence microscopy.

Synthesis Methods

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid (95%) can be synthesized by reacting 4-chlorobenzoic acid with 3-amino-1-propanol in the presence of a strong acid catalyst. This reaction yields a mixture of the desired product and other by-products, which are then separated by column chromatography. The final product is then purified by recrystallization.